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Compound of Interest

Compound Name: Span 40

Cat. No.: B10781940 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with Span 40 (Sorbitan

Monopalmitate). It includes detailed procedural guidance on personal protective equipment,

handling protocols, and disposal plans to ensure laboratory safety and operational efficiency.

Physical and Chemical Properties
Span 40 is a non-ionic surfactant used as an emulsifier and stabilizer in various applications.[1]

[2] It is a pale yellow to light yellow waxy solid at room temperature.[1]

Property Value

Synonyms Sorbitan monopalmitate, Sorbitan palmitate[1][3]

CAS Number 26266-57-9[1][4]

Molecular Formula C₂₂H₄₂O₆[1][4]

Molecular Weight 402.57 g/mol [4]

Melting Point 46-55°C[1][5]

Solubility

Insoluble in cold water; dispersible in warm

water. Soluble in ethanol, methanol, ether, and

other organic solvents when heated.[1][3]

HLB Value 6.7[1]
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Hazard Identification and Personal Protective Equipment
(PPE)
While Span 40 is generally not classified as a hazardous substance, some safety data sheets

indicate it may cause skin, eye, and respiratory irritation.[3][4][6][7] Therefore, adherence to

standard laboratory safety protocols and the use of appropriate PPE is essential.

Hazard Recommended PPE

Skin Contact

Chemical-resistant gloves (e.g., nitrile or

neoprene).[4][8] A disposable gown or clean lab

coat should be worn.[8]

Eye Contact
Safety glasses with side shields or safety

goggles.[4][9]

Inhalation of Dust

For operations that may generate dust, use a

dust mask (e.g., N95) or work in a well-

ventilated area, preferably with local exhaust

ventilation.[4]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the standard procedure for safely handling Span 40 in a laboratory

setting.

Preparation and Area Setup
Ensure the work area is clean and uncluttered.

If significant dust is anticipated, perform the work in a fume hood or an area with local

exhaust ventilation.[4]

Assemble all necessary equipment and materials before starting.

Verify that an eyewash station and safety shower are readily accessible.

Donning Personal Protective Equipment (PPE)
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Put on a lab coat or gown.

Wear safety glasses or goggles.[4]

Put on chemical-resistant gloves.[4]

If weighing fine powder and dust is likely, wear a dust mask.[4]

Weighing and Transferring
Carefully scoop or pour Span 40 from its container to avoid generating dust.

Use a clean, dedicated spatula or scoop.

If heating is required to melt the waxy solid, do so in a well-ventilated area.

Close the container tightly after use.

Post-Handling
Clean the work area and any equipment used.

Properly remove and dispose of gloves.

Wash hands thoroughly with soap and water after handling the substance.[6]

Emergency and First Aid Procedures
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Exposure Route First Aid Measures

Skin Contact

Wash the affected area with soap and plenty of

water.[4][10] If skin irritation occurs, seek

medical advice.[6][7]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing.[6][7] If eye irritation

persists, get medical advice/attention.[6][7]

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration.[4] If respiratory

irritation occurs, call a doctor.[6][7]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting.[4][10] Seek medical advice if you feel

unwell.[6][7][10]

Disposal Plan
Unused Product: Dispose of surplus and non-recyclable solutions by offering them to a

licensed disposal company.[4]

Contaminated Packaging: Dispose of as unused product.[4]

General Guidance: Follow all local, regional, and national regulations for chemical waste

disposal.[6] Do not allow the material to enter drains or water courses.[10]

Experimental Workflow
The following diagram illustrates the standard workflow for safely handling Span 40 in a

laboratory environment.
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Caption: Workflow for the safe handling of Span 40.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Sorbitan Monopalmitate (Span 40) – INTERSURFCHEM SOLUTIONS
[intersurfchem.com]

2. crodapharma.com [crodapharma.com]

3. Span 40 | C22H42O6 | CID 16212480 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. cdhfinechemical.com [cdhfinechemical.com]

5. lobachemie.com [lobachemie.com]

6. technopharmchem.com [technopharmchem.com]

7. spanlab.in [spanlab.in]

8. Personal protective equipment in your pharmacy - Alberta College of Pharmacy
[abpharmacy.ca]

9. pharmastate.academy [pharmastate.academy]

10. chemagent.su [chemagent.su]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Span 40]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10781940#personal-protective-equipment-for-
handling-span-40]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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